molecular formula C10H12O3S B3048392 Benzenesulfonic acid, 4-ethenyl-, ethyl ester CAS No. 16736-98-4

Benzenesulfonic acid, 4-ethenyl-, ethyl ester

Cat. No. B3048392
CAS RN: 16736-98-4
M. Wt: 212.27 g/mol
InChI Key: YAUZJFRMTBUCGL-UHFFFAOYSA-N
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Description

Benzenesulfonic acid, 4-ethenyl-, ethyl ester is an organosulfur compound with the chemical formula C9H12O3S . It is also known by other names such as ethyl p-methylbenzenesulfonate , ethyl p-toluenesulfonate , and ethyl 4-toluenesulfonate . The compound belongs to the class of aromatic sulfonic acids and is the simplest of its kind .


Synthesis Analysis

The synthesis of Benzenesulfonic acid, 4-ethenyl-, ethyl ester involves the reaction of p-toluenesulfonic acid (also known as p-tosylate ) with ethyl alcohol (ethanol). The esterification process leads to the formation of the ethyl ester .


Molecular Structure Analysis

The molecular structure of Benzenesulfonic acid, 4-ethenyl-, ethyl ester consists of a benzene ring with a sulfonic acid group (SO3H) attached to the para position. The ethyl group (C2H5) is also linked to the benzene ring. The compound’s 3D structure can be visualized using computational tools .


Chemical Reactions Analysis

  • Substitution Reactions : The ethyl group can undergo substitution reactions, leading to various derivatives .


Physical And Chemical Properties Analysis

  • Melting Point : The compound’s melting point is within the range of its physical state .

Mechanism of Action

The compound’s mechanism of action depends on its specific application. As an ester, it may serve as a precursor for other organic syntheses or as a reagent in chemical transformations. Its sulfonic acid group can participate in acidic catalysis or ion exchange processes .

Safety and Hazards

  • Storage : Store in a cool, dry place away from incompatible materials .

properties

IUPAC Name

ethyl 4-ethenylbenzenesulfonate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12O3S/c1-3-9-5-7-10(8-6-9)14(11,12)13-4-2/h3,5-8H,1,4H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAUZJFRMTBUCGL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOS(=O)(=O)C1=CC=C(C=C1)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90451729
Record name Benzenesulfonic acid, 4-ethenyl-, ethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90451729
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzenesulfonic acid, 4-ethenyl-, ethyl ester

CAS RN

16736-98-4
Record name Ethyl 4-ethenylbenzenesulfonate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=16736-98-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzenesulfonic acid, 4-ethenyl-, ethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90451729
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Benzenesulfonic acid, 4-ethenyl-, ethyl ester
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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